1-(3,4-Dimethoxybenzyl)-3-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)urea

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-3-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)urea
• InChI: InChI=1S/C21H20N4O3S/c1-27-18-8-7-14(11-19(18)28-2)12-22-20(26)23-16-6-4-3-5-15(16)17-13-25-9-10-29-21(25)24-17/h3-11,13H,12H2,1-2H3,(H2,22,23,26)
• InChI Key: SMCFPNGNHLLXLS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)NC2=CC=CC=C2C3=CN4C=CSC4=N3)OC
• Molecular Formula: C21H20N4O3S
• Molecular Weight: 408.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the imidazo[2,1-b]thiazole and 3,4-dimethoxybenzyl moieties, followed by their coupling with the phenylurea group. The exact methods would depend on the specific reactivity of these groups and the conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups in space. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the imidazo[2,1-b]thiazole group might participate in nucleophilic substitution reactions, while the urea group could be involved in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar urea group and the aromatic rings might affect its solubility, while the multiple bonds could influence its thermal stability.

Scientific Research Applications

Synthesis and Chemical Properties

The 3,4-dimethoxybenzyl group has been utilized as an N-protecting group for 1,2-thiazetidine 1,1-dioxide derivatives, highlighting its role in synthetic chemistry to protect nitrogen-containing compounds. This group is smoothly eliminated under certain conditions, indicating its utility in the stepwise synthesis of complex molecules (Grunder-Klotz & Ehrhardt, 1991).

Biological Activities

Compounds incorporating the 3,4-dimethoxy-phenyl and imidazo[2,1-b]-thiazole moieties have been synthesized and characterized, displaying anthelmintic and anti-inflammatory activities. These findings suggest that structural elements similar to 1-(3,4-Dimethoxybenzyl)-3-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)urea might possess valuable biological properties (Shetty, Khazi, & Ahn, 2010).

Spectroscopic Characterization and Computational Study

A study on imidazole derivatives, although not directly naming the compound , provides insight into the methodological approach towards understanding the reactivity of complex molecules. This involves spectroscopic characterization and computational studies to assess molecular properties, which could be applicable to studying 1-(3,4-Dimethoxybenzyl)-3-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)urea (Hossain et al., 2018).

Antiviral Activity

The synthesis of benzyl-substituted imidazo[1,5-a]-1,3,5-triazine derivatives, related to the compound structure , has been studied for their inhibitory effects on virus replication. This highlights the potential of similar compounds in antiviral research (Golankiewicz et al., 1995).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s designed as a drug, it might interact with specific proteins or enzymes in the body. The imidazo[2,1-b]thiazole group is known to have antimicrobial properties.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, and studying its reactivity in more detail. It could also involve investigating its mechanism of action if it’s intended to be used as a drug.